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Abstract

This technical guide provides a comprehensive overview of the known physical properties of 1-
Nitro-3-(trichloromethyl)benzene (CAS No. 709-58-0). It is intended to serve as a valuable
resource for professionals in research, and drug development who may utilize this compound
as a chemical intermediate. This document compiles available quantitative data, outlines
general experimental protocols for the determination of key physical characteristics, and
presents a logical workflow for its synthesis and characterization.

Note on Nomenclature: The compound requested, "1-Nitro-3-(trichloromethoxy)benzene," is
not well-documented in scientific literature. This guide focuses on the structurally related and
commercially available compound, 1-Nitro-3-(trichloromethyl)benzene.

Core Physical and Chemical Properties

1-Nitro-3-(trichloromethyl)benzene is an organic compound featuring a benzene ring
substituted with a nitro group and a trichloromethyl group at the meta position. These functional
groups significantly influence its chemical reactivity and physical properties.

Quantitative Data Summary

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1402151?utm_src=pdf-interest
https://www.benchchem.com/product/b1402151?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1402151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The following table summarizes the key physical property data available for 1-Nitro-3-
(trichloromethyl)benzene.

Property Value Source(s)
CAS Number 709-58-0 [1]
Molecular Formula C7H4CIsNO:2 [1][2]
Molecular Weight 240.47 g/mol [2]

Boiling Point 128 °C at 1 Torr [3]

Density (Predicted) 1.575 + 0.06 g/cm?3 [3]

Slightly above room
Melting Point temperature (not precisely [4]

determined)

Expected to have low solubility
N in water and be soluble in
Solubility ] ] [5]
common organic solvents like

ethanol and ether.

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 1-Nitro-3-
(trichloromethyl)benzene are not extensively reported in the available literature. Therefore, this
section outlines generalized, standard laboratory procedures for these measurements.

Synthesis of 1-Nitro-3-(trichloromethyl)benzene

The primary route for the synthesis of 1-Nitro-3-(trichloromethyl)benzene is the nitration of
benzotrichloride.[6]

Materials:
e Benzotrichloride

¢ Nitrating acid (mixture of nitric acid and sulfuric acid)
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e Ice

Methylene chloride

Sodium carbonate solution (10%)

Calcium chloride (anhydrous)

Procedure:

Benzotrichloride is slowly added to a cooled nitrating acid mixture (e.g., 98% nitric acid) at a
controlled temperature, typically around 10°C.[6]

e The reaction mixture is stirred for approximately one hour at the controlled temperature.[6]
e The mixture is then poured onto ice to precipitate the crude product.[6]
e The crude product is extracted with methylene chloride.

e The organic layer is washed with a 10% sodium carbonate solution to neutralize any
remaining acid, followed by a water wash.

e The organic layer is dried over anhydrous calcium chloride.

e The solvent is removed via distillation to yield the final product.[6]

Determination of Boiling Point (Reduced Pressure)

Apparatus:

Distillation apparatus suitable for vacuum distillation

Heating mantle

Thermometer

Vacuum pump

Manometer

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://patents.google.com/patent/US3182091A/en
https://patents.google.com/patent/US3182091A/en
https://patents.google.com/patent/US3182091A/en
https://patents.google.com/patent/US3182091A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1402151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Procedure:

e The synthesized and purified 1-Nitro-3-(trichloromethyl)benzene is placed in a round-bottom
flask.

e The vacuum distillation apparatus is assembled, ensuring all joints are properly sealed.

e The system is evacuated to the desired pressure (e.g., 1 Torr), which is monitored by a
manometer.

o The sample is heated gently.

o The temperature at which the liquid boils and the distillate is collected is recorded as the
boiling point at that specific pressure.[3]

Characterization Workflow

A typical workflow for the characterization and purity assessment of the synthesized compound
would involve standard analytical techniques.

Synthesis of 1-Nitro-3-(trichloromethyl)benzene

Synthesis

v

Purification (e.g., Distillation)

’/meication & ISM

GC-MS for Purity and MW FTIR for Functional Groups NMR for Structural Elucidation Boiling Point Measurement Melting Point Measurement Density Measurement

Characterization Physical Property Determination

Figure 1. Characterization Workflow
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Caption: A logical workflow for the synthesis, purification, and characterization of 1-Nitro-3-
(trichloromethyl)benzene.

Synthesis Pathway

The synthesis of 1-Nitro-3-(trichloromethyl)benzene from benzotrichloride via electrophilic
aromatic substitution is a key process.

Nitrating Mixture

(HNO3 + H2S04) Benzotrichloride

Electrophilic Attack

Sigma Complex
(Arenium lon Intermediate)

Deprotonation

1-Nitro-3-(trichloromethyl)benzene

Figure 2. Synthesis Pathway

Click to download full resolution via product page

Caption: Electrophilic nitration of benzotrichloride to form 1-Nitro-3-(trichloromethyl)benzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 1-Nitro-3-(trichloromethyl)benzene | C7TH4CI3NO2 | CID 2777269 - PubChem
[pubchem.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1402151?utm_src=pdf-body-img
https://www.benchchem.com/product/b1402151?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1-Nitro-3-_trichloromethyl_benzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Nitro-3-_trichloromethyl_benzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1402151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

2. 1-NITRO-3-(TRICHLOROMETHYL)BENZENE synthesis - chemicalbook
[chemicalbook.com]

3. 1-NITRO-3-(TRICHLOROMETHYL)BENZENE CAS#: 709-58-0 [m.chemicalbook.com]

4. US3424803A - Methods for the synthesis of 1-nitro-3-(1-methyl - 3,3,3 - tetrachloropropyl)
styrene and intermediate useful for same - Google Patents [patents.google.com]

5. solubilityofthings.com [solubilityofthings.com]

6. US3182091A - Nitrobenzotrichlorides and process for their manufacture - Google Patents
[patents.google.com]

To cite this document: BenchChem. [Technical Guide: Physical Properties of 1-Nitro-3-
(trichloromethyl)benzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1402151#physical-properties-of-1-nitro-3-
trichloromethoxy-benzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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